Cas no 63074-09-9 ((Oxan-2-yl)(piperazin-1-yl)methanone)

• Product Name: (Oxan-2-yl)(piperazin-1-yl)methanone
• CAS No: 63074-09-9
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 2789618
• PubChem ID: 20385082
• Update Time: 2025-04-21

(Oxan-2-yl)(piperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• ADPFOTPXHLKBCM-UHFFFAOYSA-N
• 1-(tetrahydropyran-2-carbonyl)piperazine
• SCHEMBL11508133
• 63074-09-9
• AKOS011495796
• N-(tetrahydro-pyran-2-carbonyl)piperazine
• (tetrahydro-pyran-2-carbonyl)piperazine
• (Oxan-2-yl)(piperazin-1-yl)methanone
• DTXSID60606522

• Inchi： 1S/C10H18N2O2/c13-10(9-3-1-2-8-14-9)12-6-4-11-5-7-12/h9,11H,1-8H2
• InChI Key： ADPFOTPXHLKBCM-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(N1CCNCC1)=O

Computed Properties

• Exact Mass: 198.136827821Da
• Monoisotopic Mass: 198.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.6Ų